Cas no 918132-15-7 (t-Boc-Aminooxy-PEG3-bromide)

• Product Name: t-Boc-Aminooxy-PEG3-bromide
• CAS No: 918132-15-7
• MF: C₁₃H₂₆BrNO₆
• MW: 372.252644062042
• CID: 779857
• PubChem ID: 119058278
• Update Time: 2025-05-21

t-Boc-Aminooxy-PEG3-bromide Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxa-2-azatetradecanoic acid, 14-bromo-,1,1-dimethylethyl ester
• t-Boc-Aminooxy-PEG3-bromide
• tert-butyl N-(2-{2-[2-(2-bromoethoxy)ethoxy]ethoxy}ethoxy)carbamate
• 1,1-Dimethylethyl 14-bromo-3,6,9,12-tetraoxa-2-azatetradecanoate
• AKOS040741412
• DA-78237
• 918132-15-7
• CS-0114404
• tert-butyl N-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]carbamate
• DTXSID601170820
• SB67220
• Boc-Aminooxy-PEG3-bromide
• BP-23145
• HY-140435

• Inchi： 1S/C13H26BrNO6/c1-13(2,3)21-12(16)15-20-11-10-19-9-8-18-7-6-17-5-4-14/h4-11H2,1-3H3,(H,15,16)
• InChI Key： BWEZLXYPVZNLFJ-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCONC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 371.09435g/mol
• Monoisotopic Mass: 371.09435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: 1.3

Additional information on t-Boc-Aminooxy-PEG3-bromide

t-Boc-Aminooxy-PEG3-bromide (CAS No. 918132-15-7): A Versatile Reagent in Chemical Biology and Drug Development

t-Boc-Aminooxy-PEG3-bromide (CAS No. 918132-15-7) is a highly versatile reagent that has gained significant attention in the fields of chemical biology and drug development. This compound, characterized by its unique structure, combines the properties of aminooxy, PEG (polyethylene glycol), and bromide functionalities, making it an invaluable tool for various applications. In this article, we will delve into the chemical properties, synthesis, and applications of t-Boc-Aminooxy-PEG3-bromide, highlighting its role in recent research advancements.

Chemical Structure and Properties

t-Boc-Aminooxy-PEG3-bromide is a linear polymer with a molecular weight of approximately 347.29 g/mol. The compound consists of a tert-butoxycarbonyl (t-Boc) protecting group attached to an aminooxy moiety, followed by a PEG3 spacer and terminated with a bromide functional group. The t-Boc group is commonly used to protect amino groups during organic synthesis, ensuring that the aminooxy functionality remains inactive until deprotection is desired. The PEG3 spacer provides hydrophilicity and flexibility, which are crucial for many biological applications. The bromide terminus allows for facile conjugation reactions with various nucleophiles.

The combination of these functionalities makes t-Boc-Aminooxy-PEG3-bromide an ideal reagent for bioconjugation and surface modification. Its hydrophilic PEG segment reduces immunogenicity and enhances solubility, while the aminooxy group can react with aldehydes or ketones to form stable oximes, which are resistant to hydrolysis under physiological conditions.

Synthesis and Characterization

The synthesis of t-Boc-Aminooxy-PEG3-bromide typically involves several steps. The process begins with the preparation of aminated PEG (NH2-PEG3-OH) through the reaction of methoxy PEG (mPEG) with ammonia or an amine derivative. The resulting amine-functionalized PEG is then reacted with 4-nitrophenyl chloroformate to form the corresponding carbamate intermediate. Subsequently, this intermediate is treated with tert-butyl alcohol to introduce the t-Boc protecting group. Finally, the bromination step is carried out using bromine or a brominating agent to introduce the bromide terminus.

The purity and identity of t-Boc-Aminooxy-PEG3-bromide can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the molecular structure and ensure that the compound meets the required specifications for use in research and development.

Applications in Chemical Biology

t-Boc-Aminooxy-PEG3-bromide has found extensive applications in chemical biology due to its unique properties. One of its primary uses is in bioconjugation reactions, where it serves as a linker between biomolecules such as proteins, peptides, and small molecules. The aminooxy group can react with aldehyde or ketone functionalities on target molecules to form stable oxime bonds, which are highly resistant to hydrolysis under physiological conditions.

In recent studies, t-Boc-Aminooxy-PEG3-bromide has been used to modify enzymes and antibodies for enhanced stability and activity. For example, researchers have conjugated this reagent to enzymes such as horseradish peroxidase (HRP) to improve their catalytic efficiency and reduce immunogenicity. Similarly, antibodies modified with t-Boc-Aminooxy-PEG3-bromide have shown improved pharmacokinetic properties and reduced clearance rates in vivo.

Drug Development Applications

In the field of drug development, t-Boc-Aminooxy-PEG3-bromide plays a crucial role in the design and synthesis of prodrugs and drug delivery systems. The PEG segment enhances solubility and reduces renal clearance, while the t-Boc protecting group ensures that the active drug remains inactive until it reaches its target site. This approach has been particularly useful in developing prodrugs for cancer therapy.

A recent study published in the Journal of Medicinal Chemistry demonstrated the use of t-Boc-Aminooxy-PEG3-bromide in the development of a prodrug for targeted cancer therapy. The researchers conjugated this reagent to an anticancer drug via an oxime linkage, which was cleaved by specific enzymes present at tumor sites. This strategy resulted in enhanced tumor specificity and reduced systemic toxicity compared to traditional chemotherapy agents.

Surface Modification and Nanotechnology strong> p > < p >In addition to its applications in chemical biology and drug development, < strong >t-B oc -A min oxy -P EG 3 -b rom ide< / strong > has been extensively used in surface modification and nanotechnology. The brom ide terminus allows for facile conjugation with various functional groups on surfaces such as gold nanoparticles, silica nanoparticles, and polymer surfaces. This property makes it an ideal reagent for creating functionalized nanomaterials with tailored properties. p > < p >Recent research has focused on using< strong >t -B oc -A min oxy -P EG 3 -b rom ide< / strong > to modify gold nanoparticles for biosensing applications. By conjugating this reagent to gold nanoparticles via thiol-gold chemistry, researchers have developed highly sensitive biosensors capable of detecting low concentrations of biomarkers such as proteins and nucleic acids. These biosensors have shown promising results in early disease diagnosis and monitoring therapeutic responses. p > < p >< strong >Conclusion< / strong > p > < p >< strong >t -B oc -A min oxy -P EG 3 -b rom ide< / strong > (CAS No . 918132 -15 -7 ) is a versatile reagent that has found widespread applications in chemical biology , drug development , surface modification , and nanotechnology . Its unique combination of functionalities , including the t -B oc protecting group , a min oxy moiety , P EG spacer , and brom ide terminus , makes it an invaluable tool for various research endeavors . As ongoing research continues to uncover new possibilities ,< strong >t -B oc -A min oxy -P EG 3 -b rom ide< / strong > is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare challenges . p > article > response >